Cas no 71068-07-0 ( )

• Product Name: &nbsp
• CAS No: 71068-07-0
• MF: C₁₆H₂₂BrN₂
• MW: 322.263283252716
• CID: 976052
• PubChem ID: 24184970
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-[4-(2-methylpyridin-1-ium-1-yl)butyl]pyridin-1-ium,bromide
• 2,2'-Dimethyl-1,1'-butandiyl-bis-pyridinium, Dibromid
• 2,2'-dimethyl-1,1'-butanediyl-bis-pyridinium, dibromide
• NSC36773
• 2-methyl-1-[4-(2-methylpyridin-1-ium-1-yl)butyl]pyridin-1-ium;bromide
• NSC-36773
• DTXSID60637053
• 71068-07-0
•  

• Inchi： 1S/C16H22N2.BrH/c1-15-9-3-5-11-17(15)13-7-8-14-18-12-6-4-10-16(18)2;/h3-6,9-12H,7-8,13-14H2,1-2H3;1H/q+2;/p-1
• InChI Key： BGIRCDIRILCOKF-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=CC=CC=1C)CCCC[N+]1C=CC=CC=1C

Computed Properties

• Exact Mass: 248.22544
• Monoisotopic Mass: 321.09664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8Ų

Experimental Properties

• PSA: 6.48
• LogP: -0.63720